Cas no 89080-85-3 (2(1H)-Quinolinethione, 4-methyl-3-phenyl-)

• Product Name: 2(1H)-Quinolinethione, 4-methyl-3-phenyl-
• CAS No: 89080-85-3
• MF: C₁₆H₁₃NS
• MW: 251.346122503281
• CID: 613122
• PubChem ID: 20238617
• Update Time: 2025-04-19

2(1H)-Quinolinethione, 4-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinethione, 4-methyl-3-phenyl-
• 4-methyl-3-phenyl-1H-quinoline-2-thione
• 89080-85-3
• DTXSID80603977
• 4-Methyl-3-phenylquinoline-2(1H)-thione
• SCHEMBL10647366

• Inchi： 1S/C16H13NS/c1-11-13-9-5-6-10-14(13)17-16(18)15(11)12-7-3-2-4-8-12/h2-10H,1H3,(H,17,18)
• InChI Key： RWSUWKVNULWQKJ-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC=CC=2)=C(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 251.07687059g/mol
• Monoisotopic Mass: 251.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų